Cas no 147508-44-9 (17α-Acetoxy-6-hydroxymethyl-3,20-dioxo-19-nor-pregna-4,6-diene)

• Product Name: 17α-Acetoxy-6-hydroxymethyl-3,20-dioxo-19-nor-pregna-4,6-diene
• CAS No: 147508-44-9
• MF: C₂₃H₃₀O₅
• MW: 386.481307506561
• CID: 4557402
• Update Time: 2025-10-31

17α-Acetoxy-6-hydroxymethyl-3,20-dioxo-19-nor-pregna-4,6-diene Chemical and Physical Properties

Names and Identifiers

• Nomegestrol Impurity 1
• 19-Norpregna-4,6-diene-3,20-dione, 17-(acetyloxy)-6-(hydroxymethyl)-
• Nomegestrol Acetate Impurity 2
• 17α-Acetoxy-6-hydroxymethyl-3,20-dioxo-19-nor-pregna-4,6-diene
• 17a-Acetoxy-6-hydroxymethyl-3,20-dioxo-19-nor-pregna-4,6-diene

• Inchi： 1S/C23H30O5/c1-13(25)23(28-14(2)26)9-7-21-20-10-15(12-24)19-11-16(27)4-5-17(19)18(20)6-8-22(21,23)3/h10-11,17-18,20-21,24H,4-9,12H2,1-3H3/t17-,18-,20-,21+,22+,23+/m1/s1
• InChI Key： ZYBJYPZVKRMJHY-YQLZSBIMSA-N
• SMILES： C1(=O)C=C2[C@]([H])(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@](OC(C)=O)(C(=O)C)CC3)C=C2CO

Additional information on 17α-Acetoxy-6-hydroxymethyl-3,20-dioxo-19-nor-pregna-4,6-diene

Introduction to 17α-Acetoxy-6-hydroxymethyl-3,20-dioxo-19-nor-pregna-4,6-diene (CAS No. 147508-44-9)

The compound 17α-Acetoxy-6-hydroxymethyl-3,20-dioxo-19-nor-pregna-4,6-diene (CAS No. 147508-44-9) represents a significant advancement in the field of synthetic organic chemistry and pharmaceutical research. This compound, belonging to the class of norpregnanes, has garnered considerable attention due to its unique structural features and potential biological activities. The presence of functional groups such as the acetoxy and hydroxymethyl moieties, along with the 3,20-dioxo and 19-nor substituents, contributes to its distinct chemical profile and opens up diverse avenues for further investigation.

Recent studies have highlighted the importance of norpregnanes in medicinal chemistry, particularly in the development of novel therapeutic agents. The structural framework of 17α-Acetoxy-6-hydroxymethyl-3,20-dioxo-19-nor-pregna-4,6-diene exhibits similarities to naturally occurring steroid hormones, which have been extensively studied for their physiological and pharmacological effects. This similarity suggests that the compound may exhibit modulatory effects on hormone-dependent pathways, making it a promising candidate for further exploration in drug discovery.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. The 3,20-dioxo group is known to interact with various enzymes by serving as a hydrogen bond acceptor or a substrate for enzymatic reactions. This property has been exploited in the design of enzyme inhibitors, which are critical in treating a wide range of diseases. Additionally, the 19-nor substitution reduces the molecular weight while maintaining key pharmacophoric elements, which can enhance bioavailability and reduce metabolic clearance.

The 17α-Acetoxy group further enhances the compound's potential therapeutic applications by providing a site for further derivatization. This modification allows chemists to explore a wide range of analogs with tailored biological activities. For instance, acetylated steroids have been shown to exhibit anti-inflammatory and anti-proliferative properties in preclinical studies. The hydroxymethyl group at the 6-position adds another layer of complexity, enabling further functionalization and diversification of the chemical scaffold.

In recent years, computational modeling and high-throughput screening have become indispensable tools in drug discovery. The structural features of 17α-Acetoxy-6-hydroxymethyl-3,20-dioxo-19-nor-pregna-4,6-diene make it an attractive candidate for virtual screening against large databases of target proteins. This approach has already led to the identification of novel binding interactions and potential drug candidates. Moreover, advances in synthetic methodologies have made it possible to construct complex steroid derivatives more efficiently than ever before.

The synthesis of this compound involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to establish the core steroid backbone, followed by functional group interconversions to introduce the desired substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing complex molecular architectures with high precision.

From a biological perspective, understanding how this compound interacts with cellular machinery is crucial for its development into a viable therapeutic agent. Initial studies have suggested that it may interact with nuclear receptors such as peroxisome proliferator-activated receptors (PPARs) and estrogen receptors (ERs). These receptors are involved in regulating various physiological processes and are implicated in numerous diseases.

The potential applications of 17α-Acetoxy-6-hydroxymethyl-3,20-dioxo-19-nor-pregna-4,6-diene extend beyond traditional steroid-based therapies. Its unique structural features may make it useful in developing treatments for metabolic disorders, inflammation-related diseases, and even certain types of cancer. For instance, modulating PPAR activity has been shown to improve insulin sensitivity and reduce lipid accumulation in animal models.

As research continues to uncover new biological targets and mechanisms, compounds like 17α-Acetoxy-6-hydroxymethyl-3,20-dioxo-19-nor-pregna-4,6-diene will play an increasingly important role in drug development. The ability to modify specific functional groups while retaining key pharmacophoric elements allows for fine-tuning of biological activity. This flexibility is essential for addressing the complex nature of human diseases.

In conclusion,17α-Acetoxy-6-hydroxymethyl-3,20-dioxo-19-nor-pregna-4,6-diene (CAS No. 147508-44-9) represents a promising lead compound with significant potential for further development in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for exploring new therapeutic strategies across multiple disease areas.